
Allyltrimethylammonium chloride CAS number
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allyltrimethylammonium chloride

Cat. No.: B073068 Get Quote

Allyltrimethylammonium Chloride: A Technical
Guide
Introduction

Allyltrimethylammonium chloride (ATMAC), with the CAS number 1516-27-4, is a

quaternary ammonium salt.[1] It is characterized by the presence of both an allyl group and a

trimethylammonium group, which impart unique chemical properties that make it a versatile

compound in various industrial and research applications. This technical guide provides an in-

depth overview of its properties, applications, synthesis, and safety considerations, tailored for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The fundamental chemical and physical properties of allyltrimethylammonium chloride are

summarized in the table below for easy reference.
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Property Value Source

CAS Number 1516-27-4 [1][2][3][4]

Molecular Formula C6H14ClN [1][2][4][5][6]

Molecular Weight 135.63506 g/mol [2][4][7][8]

Appearance

Colorless to pale yellow or light

yellow to brown transparent

liquid; Light yellow to yellow

solid

[1][2][3][7]

Melting Point 185-186 °C [2][3][8]

Solubility

Highly soluble in water;

Soluble in polar solvents like

methanol, ethanol, and

isopropanol.

[1][9]

Storage Conditions
Under inert gas (nitrogen or

Argon) at 2-8°C
[1][2][3][8]

Applications

Allyltrimethylammonium chloride's unique structure lends it to a wide range of applications

across various industries.

Polymer Synthesis: It is frequently used as a monomer in the creation of polymers.[1] The

polymerization of allyltrimethylammonium chloride results in the formation of long-chain

polymers with various applications.[1] It can also act as a crosslinking monomer in coating

agents to improve the water and solvent resistance of the resulting film.[9]

Water Treatment: The compound serves as a coagulant and flocculant in water treatment

processes.[1] Its mechanism involves binding to impurities and particles in the water, causing

them to aggregate and settle, which simplifies their removal.[1] It can also be used to

produce zwitterionic water treatment scale inhibitors and dispersants.[2][8]

Petroleum Industry: In the oil and gas sector, it is utilized as a clay stabilizer for oil production

and water injection, with enhanced effectiveness when used alongside ammonium chloride.
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[2][8] It also finds use as a viscosity reducer for drilling fluids.[2][8]

Other Industrial Uses: Allyltrimethylammonium chloride is also employed as a corrosion

inhibitor and an antistatic agent.[1] Furthermore, it is a precursor in the production of other

quaternary ammonium compounds that have applications in pharmaceuticals and personal

care products.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2918978.htm
https://www.chembk.com/en/chem/allyltrimethylammonium%20chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2918978.htm
https://www.chembk.com/en/chem/allyltrimethylammonium%20chloride
https://www.benchchem.com/product/b073068?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/allyltrimethylammonium-chlorid-dic8836.html
https://wap.guidechem.com/encyclopedia/allyltrimethylammonium-chlorid-dic8836.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allyltrimethylammonium
Chloride

Polymer Synthesis Water Treatment Petroleum Industry Other Applications

Monomer for Polymers Crosslinking Agent Coagulant/Flocculant Scale Inhibitor Clay Stabilizer Viscosity Reducer Corrosion Inhibitor Antistatic Agent

Click to download full resolution via product page

Applications of Allyltrimethylammonium Chloride

Experimental Protocols: Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b073068?utm_src=pdf-body-img
https://www.benchchem.com/product/b073068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Two primary methods for the synthesis of allyltrimethylammonium chloride have been

described.[8]

1. Aqueous Solution Method

Reactants: 33.0% trimethylamine aqueous solution and allyl chloride.[8]

Procedure:

178 kg of 33.0% trimethylamine aqueous solution and 76.5 kg of allyl chloride are added

to a reaction kettle.[8]

The reaction proceeds at normal temperature for 48 hours.[8]

Following the reaction period, unreacted raw materials are removed by evaporation under

reduced pressure to yield an aqueous solution of allyltrimethylammonium chloride.[8]

Further concentration through reduced pressure distillation, followed by cooling and

crystallization, yields the final crystalline product.[8]

2. Solvent Method

Reactants: Allyl chloride, acetone, and trimethylamine gas.[8]

Procedure:

76.5 kg of allyl chloride and 300 kg of acetone are added to the reaction kettle.[8]

Trimethylamine gas (produced by heating 190 kg of 33% trimethylamine aqueous solution)

is then introduced.[8]

The reaction temperature is maintained below 40°C during the introduction of the gas.[8]

The reaction is then held at 40-45°C for 4-6 hours.[8]

After the reaction is complete, the mixture is cooled to below 20°C.[8]
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The allyltrimethylammonium chloride crystals are obtained by centrifugation, and the

mother liquor is recycled.[8]

Aqueous Solution
Method

Mix Trimethylamine (aq)
and Allyl Chloride

Solvent Method

Mix Allyl Chloride
and Acetone

React at Normal Temp
for 48h

Evaporate Unreacted
Materials (Reduced Pressure)

Distill and Concentrate
(Reduced Pressure)

Cool and Crystallize

Allyltrimethylammonium
Chloride Crystals

Introduce Trimethylamine
Gas (<40°C)

React at 40-45°C
for 4-6h

Cool to <20°C

Centrifuge to Obtain
Crystals

Click to download full resolution via product page

Synthesis of Allyltrimethylammonium Chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b073068?utm_src=pdf-body
https://www.chembk.com/en/chem/allyltrimethylammonium%20chloride
https://www.benchchem.com/product/b073068?utm_src=pdf-body-img
https://www.benchchem.com/product/b073068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity and Safety

Allyltrimethylammonium chloride is considered to have low toxicity.[1] However, it may

cause skin and eye irritation and is harmful if swallowed.[1] It is also flammable and can emit

toxic fumes upon heating.[1] Therefore, appropriate safety precautions should be taken during

handling. This includes wearing personal protective equipment such as gloves and safety

glasses. The lowest published lethal dose (LDLo) via subcutaneous exposure in mice is

reported as 180 mg/kg. Hazard statements associated with its precursor, allyl chloride, include

being highly flammable, harmful if swallowed, in contact with skin, or if inhaled, causing skin

and eye irritation, and potentially causing respiratory irritation, genetic defects, and cancer.[10]

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073068#allyltrimethylammonium-chloride-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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